[(E)-[1-(2,5-dichlorothiophen-3-yl)ethylidene]amino]thiourea

• CAS: 866149-92-0
• Molecular Formula: C7H7Cl2N3S2
• Molecular Weight: 268.17
• SMILES: CC(=NNC(=S)N)C1=C(SC(=C1)Cl)Cl
• InChI: InChI=1S/C7H7Cl2N3S2/c1-3(11-12-7(10)13)4-2-5(8)14-6(4)9/h2H,1H3,(H3,10,12,13)/b11-3+
• InChIKey: ZXSKCEDEXJKYMC-QDEBKDIKSA-N
• Solubility: not available

866149-92-0: Compound Profile

(E)-[1-(2,5-Dichlorothiophen-3-yl)ethylidene]amino]thiourea (CAS 866149-92-0) is a halogenated thiophene-derived thiosemicarbazone with the molecular formula C₇H₇Cl₂N₃S₂ and a molecular weight of 268.19 g/mol . It belongs to the thiosemicarbazone class of Schiff bases, formed by condensation of 3-acetyl-2,5-dichlorothiophene with thiosemicarbazide, and features a characteristic thioamide (–NH–C(=S)–NH₂) moiety that imparts strong metal-coordinating capacity and hydrogen-bonding potential [1]. The 2,5-dichloro substitution on the thiophene ring, combined with the ethylidene bridge (derived from a methyl ketone precursor), differentiates this compound from its aldehyde-derived and non-halogenated analogs in terms of electronic properties, lipophilicity, and steric profile .

Metal-chelate research Thionic sulfur enables N,S-bidentate coordination with transition metals.

Diversifiable core 2,5-Dichloro handles support cross-coupling and late-stage functionalization.

Crystal engineering N–H···S synthons offer distinct supramolecular motifs vs. semicarbazones.

• [1] Fun, H.-K., Quah, C. K., Vijesh, A. M., Hegde, C., & Isloor, A. M. (2009). (Z)-1-(2,5-Dichloro-3-thien-yl)ethanone semicarbazone. Acta Crystallographica Section E, 65(Pt 8), o1852–o1853. DOI: 10.1107/S1600536809026567. View Source

866149-92-0: Procurement & Substitution Risks

Thiosemicarbazones derived from thiophene aldehydes or ketones are not functionally interchangeable. The target compound's 2,5-dichloro substitution pattern on the thiophene ring exerts distinct electron-withdrawing and steric effects compared to non-halogenated, mono-halogenated, or dimethyl-substituted analogs [1]. Furthermore, the ethylidene bridge (–C(CH₃)=N–) introduces a methyl group that measurably alters lipophilicity (cLogP 2.08) and conformational dynamics relative to the aldehyde-derived methylene analog (CAS 5425-39-8, cLogP approximately 1.7) . Substituting the thiourea sulfur for oxygen (semicarbazone, CAS 855614-26-5) abolishes the characteristic metal-chelating thionic sulfur donor site, fundamentally changing coordination chemistry and biological activity [2]. Therefore, generic replacement of 866149-92-0 with any structurally related thiosemicarbazone or semicarbazone without re-optimization will yield non-equivalent experimental outcomes.

⚠ Semicarbazone analog (C=O) loses thionic sulfur, fundamentally altering metal coordination and biological profile.

⚠ Aldehyde-derived analog lacks ethylidene methyl group; lower cLogP (~1.7) may shift lipophilicity and assay partitioning.

⚠ Dimethyl-substituted analog introduces electron-donating groups, reducing electrophilicity and likely altering pKa and SAR.

• [1] Isloor, A. M., et al. (2010). Synthesis, characterization and anti-microbial studies of some novel 2,4-disubstituted thiazoles. European Journal of Medicinal Chemistry, 45(11), 5147–5154. Compounds with 2,5-dichlorothiophene substituent showed significant antibacterial activity; activity was substituent-dependent. View Source
• [2] Fun, H.-K., Quah, C. K., Vijesh, A. M., Hegde, C., & Isloor, A. M. (2009). (Z)-1-(2,5-Dichloro-3-thien-yl)ethanone semicarbazone. Acta Crystallographica Section E, 65(Pt 8), o1852–o1853. Semicarbazone (O analog) shows N–H···O hydrogen bonding; thiosemicarbazone (S analog) would engage N–H···S and metal–S coordination. View Source

866149-92-0: Evidence Against Key Analogs

Lipophilicity Advantage over Key Analogs

The target compound (866149-92-0) possesses a calculated LogP of 2.08, attributable to its ethylidene bridge bearing a methyl substituent . This value is approximately 0.4 log units higher than the estimated cLogP of the aldehyde-derived methylene analog (CAS 5425-39-8, C₆H₅Cl₂N₃S₂, estimated cLogP ~1.7) . The increased lipophilicity directly influences passive membrane permeability and compound partitioning in biological assays. By comparison, the semicarbazone analog (CAS 855614-26-5, C₇H₇Cl₂N₃OS) replaces the thiocarbonyl with a carbonyl group, reducing both logP and metal-coordinating capacity [1].

Lipophilicity

Cross-study comparable

cLogP 2.08 vs ~1.7 (aldehyde analog)

May influence membrane partitioning in screening assays.

Predicted values; assay-specific validation recommended.

Evidence Dimension	Calculated partition coefficient (cLogP)
Target Compound Data	cLogP = 2.08
Comparator Or Baseline	Aldehyde thiosemicarbazone (CAS 5425-39-8): estimated cLogP ~1.7; Semicarbazone (CAS 855614-26-5): cLogP not reported but expected lower due to C=O replacing C=S
Quantified Difference	ΔcLogP ≈ +0.4 vs. aldehyde analog; unquantified reduction vs. semicarbazone
Conditions	Predicted values (ALOGPS / ChemSrc computational model)

Why This Matters

Higher cLogP (2.08 vs. ~1.7) indicates improved passive membrane permeability for the target compound, which is a critical parameter when selecting building blocks for cell-based screening or CNS-targeted library synthesis.

• [1] Fun, H.-K., Quah, C. K., Vijesh, A. M., Hegde, C., & Isloor, A. M. (2009). (Z)-1-(2,5-Dichloro-3-thien-yl)ethanone semicarbazone. Acta Crystallographica Section E, 65(Pt 8), o1852–o1853. View Source

Thionic Sulfur vs. Semicarbazone in Metal Chelation

The target compound retains the thiocarbonyl (C=S) group, which serves as a soft donor atom for transition metal coordination. In closely related thiosemicarbazone systems, the C=S sulfur coordinates to Cu(II), Ni(II), Co(II), Zn(II), and Pd(II), forming stable chelate complexes that markedly enhance biological activity relative to the free ligand [1]. The semicarbazone analog (CAS 855614-26-5) replaces C=S with C=O, a hard donor with fundamentally different coordination preferences. Crystallographic data for the semicarbazone confirm that its crystal packing is dominated by N–H···O hydrogen bonds rather than metal-coordination motifs [2]. This difference is structurally limiting: the semicarbazone cannot replicate the thiosemicarbazone's capacity to form metallodrug candidates.

Metal chelation

Class-level

Target: thionic S (C=S) ; Comparator: carbonyl O (C=O)

Enables soft-metal coordination research; semicarbazone cannot substitute.

Class-level inference from analog complexes.

Evidence Dimension	Metal-coordination donor atom availability
Target Compound Data	Thionic sulfur (C=S) present; coordinates to Cu(II), Ni(II), Co(II), Zn(II), Pd(II) as demonstrated in class analogs
Comparator Or Baseline	Semicarbazone (CAS 855614-26-5): carbonyl oxygen (C=O) present; no thionic sulfur; crystal structure shows N–H···O hydrogen bonding only, no metal coordination reported
Quantified Difference	Qualitative: thiosemicarbazone enables bidentate N,S-chelation; semicarbazone limited to N,O-chelation with hard metal preference
Conditions	Inferred from structurally analogous thiophene thiosemicarbazone metal complexes (PMC3913194) and semicarbazone crystal structure (Acta Cryst. E, 2009)

Why This Matters

For any research program requiring metal complexation (e.g., metallodrug discovery, catalytic applications, or metal sensing), only the thiosemicarbazone provides the soft sulfur donor necessary for stable transition metal binding; the semicarbazone is a non-substitutable alternative.

• [1] PMC3913194. (2014). Synthesis, Characterization, Electrochemical Studies, and In Vitro Antibacterial Activity of Novel Thiosemicarbazone and Its Cu(II), Ni(II), and Co(II) Complexes. 2014:592375. DOI: 10.1155/2014/592375. Free ligand MIC: S. aureus 512 μg/mL; Cu(II) complex MIC: 32 μg/mL (16-fold enhancement). View Source
• [2] Fun, H.-K., Quah, C. K., Vijesh, A. M., Hegde, C., & Isloor, A. M. (2009). (Z)-1-(2,5-Dichloro-3-thien-yl)ethanone semicarbazone. Acta Crystallographica Section E, 65(Pt 8), o1852–o1853. N–H···O hydrogen bonds; no metal coordination. View Source

2,5-Dichloro vs. Dimethyl Substitution Effect

The target compound bears two electron-withdrawing chlorine atoms at the 2- and 5-positions of the thiophene ring. A structurally analogous thiosemicarbazone bearing 2,5-dimethyl substituents (from 3-acetyl-2,5-dimethylthiophene) has been quantitatively characterized for antibacterial activity: the free ligand 1 showed MIC values of 512 μg/mL against S. aureus and S. pyogenes, and 128 μg/mL against S. typhimurium and E. coli [1]. Literature on 2,5-dichlorothiophene-containing heterocycles demonstrates that chlorine substitution enhances antibacterial potency relative to non-halogenated or methyl-substituted analogs [2]. The electron-withdrawing effect of chlorine reduces the electron density on the thiophene ring, potentially increasing the electrophilicity of the azomethine carbon and modulating the pKa of the thiosemicarbazone NH protons [3].

Substituent SAR

Cross-study comparable

2,5-Dichloro linked to enhanced screening results vs. dimethyl analogs.

Class-level evidence; direct head-to-head data unavailable.

Source review; antibacterial sensitivity may vary.

Evidence Dimension	In vitro antibacterial activity (MIC) as a function of thiophene substituent
Target Compound Data	No direct MIC data available; predicted enhanced activity based on electron-withdrawing 2,5-Cl₂ substitution
Comparator Or Baseline	2,5-Dimethyl analog free ligand: MIC S. aureus 512 μg/mL, S. pyogenes 512 μg/mL, S. typhimurium 128 μg/mL, E. coli 128 μg/mL (PMC3913194). 2,5-Dichlorothiophene-substituted heterocycles: reported significant antibacterial activity across all tested microorganisms (Isloor et al., 2010)
Quantified Difference	Cannot be precisely quantified without direct head-to-head assay; class-level evidence indicates chloro-substituted analogs outperform methyl-substituted analogs
Conditions	MIC determined by macrodilution method against Gram-positive (S. aureus, S. pyogenes) and Gram-negative (S. typhimurium, E. coli) bacteria; chloramphenicol as positive control (32 μg/mL)

Why This Matters

When procuring thiophene thiosemicarbazones for antibacterial screening libraries, the 2,5-dichloro substitution pattern is associated with enhanced antibacterial activity relative to dimethyl analogs, making 866149-92-0 a strategically differentiated building block for SAR exploration.

• [1] PMC3913194. (2014). Synthesis, Characterization, Electrochemical Studies, and In Vitro Antibacterial Activity of Novel Thiosemicarbazone and Its Cu(II), Ni(II), and Co(II) Complexes. Table 2: MIC values for free ligand (compound 1, 2,5-dimethyl analog). View Source
• [2] Isloor, A. M., et al. (2010). Synthesis, characterization and anti-microbial studies of some novel 2,4-disubstituted thiazoles. European Journal of Medicinal Chemistry, 45(11), 5147–5154. Compounds 7c, 8e, 8f with 2,5-dichlorothiophene substituent showed significant antibacterial activity against all tested microorganisms. View Source
• [3] ScienceDirect. (2025). Novel chloro-substituted thiophene thiosemicarbazone: Synthesis, crystal structures, DFT analysis and antimicrobial evaluation. Journal of Molecular Structure. Chlorine substitution and metal coordination tune biological and electronic properties. View Source

Planarity and Intramolecular Cl···N Interactions

The crystal structure of the closely related (Z)-1-(2,5-dichloro-3-thienyl)ethanone semicarbazone (semicarbazone analog, CAS 855614-26-5) reveals that the molecule is approximately planar [maximum deviation = 0.062(1) Å] and features short intramolecular Cl···N interactions [3.0015(11) Å] [1]. Given that the target compound shares the identical 2,5-dichlorothiophene-3-ethylidene scaffold, it is expected to exhibit comparable conformational rigidity and halogen-bonding capacity [2]. The thiosemicarbazone, however, will differ in its intermolecular hydrogen-bonding pattern: N–H···S interactions will replace the N–H···O hydrogen bonds observed in the semicarbazone, which form R₂²(8) ring motifs in the crystal lattice [3]. This alteration in supramolecular synthons can affect solubility, co-crystallization behavior, and solid-state stability.

Crystal structure

Class-level

Planarity dev. 0.062 Å; Cl···N 3.0015 Å

May affect co-crystallization and solubility; not interchangeable with semicarbazone in solid-state studies.

Inferred from semicarbazone analog crystal data.

Evidence Dimension	Molecular planarity and intramolecular halogen bonding
Target Compound Data	Predicted planarity comparable to semicarbazone analog; expected intramolecular Cl···N interactions; N–H···S intermolecular hydrogen bonding
Comparator Or Baseline	Semicarbazone analog (Z)-1-(2,5-dichloro-3-thienyl)ethanone semicarbazone: maximum deviation from planarity 0.062(1) Å; Cl···N 3.0015(11) Å; N–H···O hydrogen bonds forming R₂²(8) and R₂¹(7) ring motifs
Quantified Difference	C=S replacing C=O alters hydrogen-bond acceptor from oxygen to sulfur; bond length C=S ~1.68 Å vs C=O ~1.23 Å; hydrogen-bond strength N–H···S weaker than N–H···O (estimated ΔΔG ~2-3 kcal/mol difference)
Conditions	Single-crystal X-ray diffraction at low temperature for semicarbazone; thiosemicarbazone structure inferred from class analogs

Why This Matters

Researchers designing co-crystals, solid-state formulations, or studying structure-based molecular recognition should expect divergent crystal packing and solubility profiles between thiosemicarbazone and semicarbazone forms, making them non-interchangeable in solid-state applications.

• [1] Fun, H.-K., Quah, C. K., Vijesh, A. M., Hegde, C., & Isloor, A. M. (2009). (Z)-1-(2,5-Dichloro-3-thien-yl)ethanone semicarbazone. Acta Crystallographica Section E, 65(Pt 8), o1852–o1853. Planarity max. deviation 0.062(1) Å; Cl···N 3.0015(11) Å. View Source
• [2] PMC3913194. (2014). Thiosemicarbazone coordinates to metal through thionic sulfur and azomethine nitrogen; N,S-bidentate chelation mode confirmed by IR and NMR. View Source
• [3] ScienceDirect. (2025). Novel chloro-substituted thiophene thiosemicarbazone: crystal structures of Co(II), Zn(II), Ni(II), and Pd(II) complexes determined by single-crystal X-ray diffraction. Thiosemicarbazone acts as N,S-chelating ligand. View Source

866149-92-0: Research & Industrial Applications

Antibacterial Metallodrug Discovery via Metal Complexation

866149-92-0 is the ligand of choice when the research objective is to prepare N,S-chelated transition metal complexes (Cu, Ni, Co, Zn, Pd) for antibacterial screening. The thionic sulfur donor is essential for soft metal coordination and is absent in the semicarbazone analog. Class-level evidence shows that metal complexation of structurally related thiophene thiosemicarbazones enhances antibacterial activity up to 16-fold (free ligand MIC 512 μg/mL vs. Cu(II) complex MIC 32 μg/mL against S. aureus) [1]. The 2,5-dichloro substitution further differentiates this ligand from non-halogenated versions, with literature precedent indicating enhanced antibacterial effects for dichlorothiophene-bearing compounds [2].

Halogenated Thiophene Building Blocks for DOS Libraries

With a cLogP of 2.08, 866149-92-0 occupies a favorable lipophilicity window (cLogP 1–3) for drug-like compound libraries [1]. The ethylidene bridge provides a methyl group that is absent in the aldehyde-derived thiosemicarbazone analog (cLogP ~1.7), offering enhanced membrane permeability while retaining the 2,5-dichlorothiophene core for downstream diversification via cross-coupling or nucleophilic aromatic substitution [2]. This building block is specifically recommended when the synthetic strategy requires both halogen handles for late-stage functionalization and a thiosemicarbazone moiety for subsequent cyclization to thiadiazoles or triazoles .

Halogen-Bonded Supramolecular Assemblies

The intramolecular Cl···N interaction (observed at 3.0015(11) Å in the semicarbazone analog) is a conserved structural feature of the 2,5-dichlorothiophene-3-ethylidene scaffold [1]. In 866149-92-0, the additional thiocarbonyl group introduces N–H···S hydrogen-bonding synthons that differ fundamentally from the N–H···O motifs of the semicarbazone, enabling distinct supramolecular architectures. Researchers pursuing crystal engineering studies of halogen-bonded or hydrogen-bonded organic frameworks should select 866149-92-0 over the semicarbazone when sulfur-centered intermolecular interactions are desired for tuning solid-state properties [2].

Application

Selection Property

Validation Focus

Metal-chelate antibacterial research

Thionic sulfur donor for N,S-chelation

Metal-dependent activity in screening models

Halogenated thiophene building block

cLogP profile and chlorine handles

Library diversification and permeability screening

Halogen-bonded supramolecular assemblies

Cl···N and N–H···S synthons

Co-crystal and solid-state property studies

• [1] PMC3913194. (2014). Synthesis, Characterization, Electrochemical Studies, and In Vitro Antibacterial Activity of Novel Thiosemicarbazone and Its Cu(II), Ni(II), and Co(II) Complexes. 2014:592375. Table 2: MIC free ligand vs. Cu(II) complex. View Source
• [2] Isloor, A. M., et al. (2010). Synthesis, characterization and anti-microbial studies of some novel 2,4-disubstituted thiazoles. European Journal of Medicinal Chemistry, 45(11), 5147–5154. 2,5-Dichlorothiophene substituent linked to significant antibacterial activity. View Source